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Compound of Interest

Compound Name: Ethyl 2-butynoate

Cat. No.: B042091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-butynoate, a versatile reagent in organic synthesis, is readily available from a range of

chemical suppliers. This guide provides an in-depth overview of its commercial landscape,

typical specifications, and key synthetic applications, complete with detailed experimental

protocols and diagrams to facilitate its use in research and development.

Commercial Availability and Suppliers
Ethyl 2-butynoate is offered by major chemical suppliers, with purity levels typically at or

above 98%. It is available in quantities ranging from grams for laboratory research to kilograms

for larger-scale applications. Pricing varies by supplier and quantity, with significant per-gram

cost reductions at larger volumes.

Below is a summary of prominent suppliers and their offerings:
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Supplier Typical Purity
Available
Quantities

Indicative Pricing
(USD)

Sigma-Aldrich (Merck) ≥98% 1 g, 10 g
$32.10 (1 g), $144.50

(10 g)

Thermo Scientific

Chemicals
98% 1 g, 5 g, 25 g ~$30 - $265[1]

Synthonix, Inc. In-stock
1 g, 5 g, 10 g, 25 g,

100 g

$15 (1 g) - $230 (100

g)[2]

TCI America Not specified 1 mL, 5 mL
Pricing available upon

request

Various Chinese

Suppliers
98%-99% g to kg scale

Pricing available upon

request

IndiaMART Suppliers Industrial Grade Bulk (kg)
Varies, competitive

pricing

Note: Prices are indicative and subject to change. It is recommended to contact suppliers

directly for current pricing and bulk quotations.

Physicochemical and Safety Data
A summary of key physical and safety information for Ethyl 2-butynoate is provided below:
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Property Value

CAS Number 4341-76-8

Molecular Formula C₆H₈O₂

Molecular Weight 112.13 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 160-161 °C at 730 mmHg

Density 0.962 g/mL at 25 °C

Refractive Index n20/D 1.436

Flash Point 62 °C (143.6 °F)

Hazards Irritating to eyes, respiratory system, and skin.

Safety Precautions

Wear suitable protective clothing, gloves, and

eye/face protection. Use in a well-ventilated

area.

Commercial Synthesis of Alkynoic Esters
While specific details for the industrial-scale synthesis of Ethyl 2-butynoate are proprietary,

the common methods for producing similar short-chain alkynoic esters like ethyl propiolate

involve the esterification of the corresponding alkynoic acid with ethanol. One patented method

for ethyl propiolate synthesis involves the reaction of propargyl alcohol and ethanol in the

presence of calcium hypochlorite and acetic acid in dichloromethane. This one-step synthesis

is noted for its mild reaction conditions and use of readily available raw materials. Another

general approach for esters is the continuous esterification of the carboxylic acid with an

alcohol, often using a strong acid catalyst like sulfuric acid or an ion-exchange resin. The

removal of water, for instance through azeotropic distillation, drives the reaction towards the

product.

A potential commercial synthesis pathway for Ethyl 2-butynoate is illustrated below:
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A simplified workflow for the commercial synthesis of Ethyl 2-butynoate.

Key Synthetic Applications and Experimental
Protocols
Ethyl 2-butynoate is a valuable building block in various organic transformations, particularly

in the construction of complex cyclic and heterocyclic systems. Its electron-deficient triple bond

makes it an excellent reactant in cycloaddition and annulation reactions.

Rhodium-Catalyzed [2+2+2] Codimerization
A notable application of Ethyl 2-butynoate is in the rhodium-catalyzed codimerization with

alkenes to form 1,3-dienes. This reaction provides a stereoselective route to functionalized

diene systems.
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Experimental Protocol:

A detailed experimental procedure for the rhodium-catalyzed codimerization of n-butyl acrylate

with ethyl 2-butynoate, as described in the literature, is as follows:

Materials: [Rh(cod)₂]BF₄ (catalyst), (R)-H₈-BINAP (ligand), n-butyl acrylate, ethyl 2-
butynoate, and 1,2-dichloroethane (solvent).

Procedure: In a glovebox, [Rh(cod)₂]BF₄ (2.0 mg, 0.005 mmol) and (R)-H₈-BINAP (3.2 mg,

0.005 mmol) are placed in a screw-capped vial. 1,2-dichloroethane (0.5 mL) is added, and

the mixture is stirred at room temperature for 10 minutes. To this solution, n-butyl acrylate

(25.6 mg, 0.2 mmol) and ethyl 2-butynoate (44.8 mg, 0.4 mmol) are added. The vial is

sealed and heated at 80 °C for 16 hours. After cooling to room temperature, the reaction

mixture is concentrated under reduced pressure. The residue is purified by silica gel column

chromatography (eluent: hexanes/ethyl acetate) to afford the corresponding 1,3-diene.
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Workflow for the Rhodium-Catalyzed Codimerization.

Phosphine-Catalyzed [3+2] Annulation of Thioamides
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Ethyl 2-butynoate can undergo a phosphine-catalyzed annulation with thioamides to

synthesize thiazoline derivatives. This reaction offers an efficient route to this important class of

heterocyclic compounds.

Experimental Protocol:

A representative procedure for the phosphine-catalyzed annulation of a thioamide with ethyl 2-
butynoate is as follows:

Materials: Thioamide, ethyl 2-butynoate, tri-n-butylphosphine (catalyst), and toluene

(solvent).

Procedure: To a solution of the thioamide (0.5 mmol) and ethyl 2-butynoate (0.6 mmol) in

toluene (2 mL) is added tri-n-butylphosphine (0.1 mmol) at room temperature under an inert

atmosphere. The reaction mixture is then heated at a specified temperature (e.g., 80-110 °C)

and monitored by thin-layer chromatography (TLC) until the starting materials are consumed.

Upon completion, the solvent is removed under reduced pressure, and the crude product is

purified by column chromatography on silica gel to yield the desired thiazoline.
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Workflow for the Phosphine-Catalyzed Annulation.
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Conclusion
Ethyl 2-butynoate is a readily accessible and highly useful reagent for a variety of organic

transformations. Its commercial availability from numerous suppliers in various quantities

makes it a practical choice for both academic and industrial research. The synthetic

applications highlighted in this guide, along with the detailed experimental protocols, provide a

solid foundation for its use in the development of novel molecules and synthetic methodologies.

Researchers and drug development professionals are encouraged to consider the versatility of

ethyl 2-butynoate in their synthetic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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